Cas no 2229439-24-9 (3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
• CAS No: 2229439-24-9
• MF: C₉H₇ClF₄O
• MW: 242.597895860672
• CID: 6296185
• PubChem ID: 165682270
• Update Time: 2025-06-13

3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
• EN300-1940822
• 2229439-24-9

• Inchi： 1S/C9H7ClF4O/c10-7-6(11)2-1-5(8(7)12)9(13,14)3-4-15/h1-2,15H,3-4H2
• InChI Key： FMRUFCIOJYJVDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C(CCO)(F)F)F

Computed Properties

• Exact Mass: 242.0121552g/mol
• Monoisotopic Mass: 242.0121552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol

Research Briefing on 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol (CAS: 2229439-24-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated organic compounds due to their unique physicochemical properties and biological activities. Among these, 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol (CAS: 2229439-24-9) has emerged as a compound of interest, particularly in the development of novel therapeutic agents. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological evaluation, and potential applications.

The synthesis of 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed multi-step synthetic routes involving fluorination and chlorination reactions, followed by reduction steps to achieve the desired product. The compound's structural characterization has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical identity and purity for further biological testing.

In vitro studies have demonstrated that 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol exhibits promising biological activity, particularly as an inhibitor of specific enzymatic targets involved in inflammatory pathways. Preliminary data suggest that the compound's fluorinated aromatic ring and hydroxyl group contribute to its binding affinity and selectivity, making it a potential candidate for the development of anti-inflammatory drugs. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Beyond its therapeutic potential, this compound has also been explored for its utility in chemical biology as a probe for studying enzyme-substrate interactions. Its unique fluorination pattern allows for tracking and imaging applications, providing insights into biological processes at the molecular level. Collaborative efforts between academic and industrial researchers are ongoing to expand the scope of its applications, including its use in drug discovery and development pipelines.

In conclusion, 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol (CAS: 2229439-24-9) represents a versatile and promising compound in the field of medicinal chemistry. Its synthetic accessibility, biological activity, and potential applications underscore its value as a subject of ongoing research. Future studies will likely focus on its optimization, mechanistic elucidation, and translation into clinical candidates, paving the way for new therapeutic innovations.